Cas no 854462-67-2 (Ethanethioic acid, S-(3-chlorobutyl) ester)

• Product Name: Ethanethioic acid, S-(3-chlorobutyl) ester
• CAS No: 854462-67-2
• MF: C₆H₁₁ClOS
• MW: 166.668939828873
• CID: 5232618
• Update Time: 2025-06-15

Ethanethioic acid, S-(3-chlorobutyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(3-chlorobutyl) ester

• Inchi： 1S/C6H11ClOS/c1-5(7)3-4-8-6(2)9/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： BQGCRSIENSADFJ-YFKPBYRVSA-N
• SMILES： C(=S)(OCC[C@@H](Cl)C)C

Additional information on Ethanethioic acid, S-(3-chlorobutyl) ester

Comprehensive Overview of Ethanethioic acid, S-(3-chlorobutyl) ester (CAS No. 854462-67-2)

Ethanethioic acid, S-(3-chlorobutyl) ester (CAS No. 854462-67-2) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure, is often explored for its potential in synthetic chemistry and material science. The CAS number 854462-67-2 serves as a critical identifier for researchers and professionals seeking precise information about this chemical entity.

The growing interest in S-(3-chlorobutyl) ethanethioate (a synonym for the compound) is partly driven by its role in intermediate synthesis. As industries increasingly focus on sustainable and efficient chemical processes, compounds like Ethanethioic acid, S-(3-chlorobutyl) ester are being studied for their reactivity and compatibility with green chemistry principles. Researchers are particularly interested in its potential applications in polymer modification and agrochemical formulations, aligning with current trends in eco-friendly innovation.

One of the most frequently searched questions related to this compound is: "What are the industrial uses of CAS No. 854462-67-2?" While specific applications are often proprietary, the compound's structural features suggest utility in creating custom-tailored molecules for niche markets. Its chlorobutyl moiety and thioester functionality make it a versatile building block in organic synthesis, appealing to pharmaceutical and specialty chemical developers.

From a safety perspective, proper handling of Ethanethioic acid derivatives is a common concern among laboratory professionals. While not classified as hazardous under standard conditions, best practices recommend appropriate ventilation and personal protective equipment when working with this compound. This aligns with broader industry movements toward enhanced laboratory safety protocols and responsible chemical management.

The analytical characterization of 854462-67-2 typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC. These methods are crucial for quality control in commercial production and for research purposes. Recent advancements in analytical technology have made it easier to study the compound's purity and stability, addressing another common query: "How to analyze S-(3-chlorobutyl) ethanethioate effectively?"

In the context of supply chain dynamics, the availability of Ethanethioic acid, S-(3-chlorobutyl) ester has become more consistent in recent years, with several specialty chemical suppliers listing it in their catalogs. This improved accessibility supports its growing adoption in various research programs. Market analysts note increasing demand for such specialized intermediates, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors.

Future research directions for this compound may explore its potential in novel catalytic systems or as a precursor for advanced materials. The unique combination of its thioester group and chlorinated alkyl chain offers interesting possibilities for creating compounds with specific electronic or steric properties. These characteristics make it relevant to cutting-edge developments in materials science and medicinal chemistry.

Environmental considerations regarding chlorinated compounds like this one remain an important discussion point in the chemical community. While CAS 854462-67-2 is not currently flagged for significant environmental concerns, its proper disposal and potential biodegradation pathways are subjects of ongoing investigation, reflecting the industry's commitment to environmental stewardship.

For researchers considering working with this material, understanding its physical properties is essential. The compound typically appears as a clear to pale yellow liquid at room temperature, with specific solubility characteristics that influence its application potential. Such practical information addresses another common search query: "What does Ethanethioic acid, S-(3-chlorobutyl) ester look like?"

In conclusion, Ethanethioic acid, S-(3-chlorobutyl) ester (CAS No. 854462-67-2) represents an interesting case study in specialized chemical intermediates. Its balanced reactivity profile and structural features position it as a valuable tool for synthetic chemists, while its commercial availability supports practical applications. As chemical research continues to evolve toward more sophisticated molecular design, compounds like this will likely play increasingly important roles in scientific and industrial innovation.